Cas no 88540-90-3 (Guanidine, [4-(4-methyl-3-nitrophenyl)-2-thiazolyl]-)

Guanidine, [4-(4-methyl-3-nitrophenyl)-2-thiazolyl]- structure
88540-90-3 structure
Product Name:Guanidine, [4-(4-methyl-3-nitrophenyl)-2-thiazolyl]-
CAS No:88540-90-3
MF:C11H11N5O2S
MW:277.302339792252
CID:629325
PubChem ID:20216395
Update Time:2025-04-19

Guanidine, [4-(4-methyl-3-nitrophenyl)-2-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

    • Guanidine, [4-(4-methyl-3-nitrophenyl)-2-thiazolyl]-
    • 2-[4-(4-methyl-3-nitrophenyl)-1,3-thiazol-2-yl]guanidine
    • DTXSID00603691
    • 88540-90-3
    • N''-[4-(4-Methyl-3-nitrophenyl)-1,3-thiazol-2-yl]guanidine
    • SCHEMBL3609158
    • Inchi: 1S/C11H11N5O2S/c1-6-2-3-7(4-9(6)16(17)18)8-5-19-11(14-8)15-10(12)13/h2-5H,1H3,(H4,12,13,14,15)
    • InChI Key: UMGNEEOXJKZGBT-UHFFFAOYSA-N
    • SMILES: S1C(/N=C(\N)/N)=NC(=C1)C1C=CC(C)=C(C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 277.06334578g/mol
  • Monoisotopic Mass: 277.06334578g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 151Ų
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